3-Pyridinamine, 2-bromo-6-(difluoromethyl)-

• Molecular Formula: C6H5BrF2N2
• Molecular Weight: 223.02 g/mol
• IUPAC Name: 2-bromo-6-(difluoromethyl)pyridin-3-amine
• InChI: InChI=1S/C6H5BrF2N2/c7-5-3(10)1-2-4(11-5)6(8)9/h1-2,6H,10H2
• InChI Key: HYSVRTKSTONAPC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1N)Br)C(F)F

Description

3-Pyridinamine, 2-bromo-6-(difluoromethyl)- is a useful research compound. Its molecular formula is C6H5BrF2N2 and its molecular weight is 223.02 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of the compound obtained in Step D (2.1 g) and N-bromo-succinimide (2.56 g) in acetonitrile (50 ml) was stirred at 0° C. for 10 minutes. The reaction mixture was poured into water and extracted several times with ethyl acetate. The combined organic layers were washed with brine, dried over sodium sulfate and then concentrated in vacuo. Chromatography on silica gel (eluent: hexane/ethyl acetate 1:1) afforded 2-bromo-6-difluoromethyl-pyridin-3-yl-amine (2.5 g) as a solid. MS (ES+) 223/225 (MH+); 1H NMR (400 MHz, CDCl3) 4.38 (br s, 2H), 6.52 (t, 1H), 7.08 (d, 1H), 7.41 (d, 1H).